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Compound of Interest

Compound Name: 1-Deoxy-1-nitro-D-mannitol

Cat. No.: B078077 Get Quote

This guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and known applications of 1-Deoxy-1-nitro-D-mannitol, targeted at researchers,

scientists, and professionals in drug development.

Molecular Structure and Properties
1-Deoxy-1-nitro-D-mannitol is a nitro-sugar derivative of D-mannitol. Its fundamental

properties are summarized in the table below.
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Property Value Source(s)

CAS Number 14199-83-8 [1][2]

Molecular Formula C₆H₁₃NO₇ [1]

Molecular Weight 211.17 g/mol [1]

IUPAC Name
(2R,3R,4R,5R)-1-nitrohexane-

1,2,3,4,5,6-hexol
N/A

SMILES String

O--INVALID-LINK----INVALID-

LINK--CO">C@H--INVALID-

LINK--C--INVALID-LINK--[O-]

N/A

InChI Key
HOFCJTOUEGMYBT-

UHFFFAOYSA-N
N/A

Physical State Solid N/A

Synthesis
The synthesis of 1-Deoxy-1-nitro-D-mannitol was first described by Sowden and Fischer. The

method involves the reaction of D-mannitol with sodium nitrite in an acidic medium.

Experimental Protocol: Synthesis of 1-Deoxy-1-nitro-D-
mannitol
Materials:

D-mannitol

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Distilled water

Ethanol
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Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Rotary evaporator

Crystallization dish

Procedure:

Dissolution: Dissolve D-mannitol in distilled water in a round-bottom flask, cooling the flask in

an ice bath with continuous stirring.

Addition of Sodium Nitrite: Slowly add a solution of sodium nitrite in distilled water to the

cooled D-mannitol solution.

Acidification: While maintaining the temperature below 5°C, slowly add hydrochloric acid

dropwise to the reaction mixture. The pH of the solution should be monitored and maintained

in the acidic range.

Reaction: Allow the reaction to proceed for several hours at a low temperature, with

continuous stirring.

Work-up: After the reaction is complete, neutralize the solution carefully with a suitable base

(e.g., sodium bicarbonate).

Extraction: Extract the aqueous solution with a suitable organic solvent (e.g., ethyl acetate)

to isolate the product.

Drying and Concentration: Dry the organic extracts over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator.

Crystallization: Recrystallize the crude product from a suitable solvent system (e.g.,

ethanol/water) to obtain pure crystals of 1-Deoxy-1-nitro-D-mannitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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